N-[8-([1,1'-biphenyl]-4-yl)octanoyl]-1-O-(alpha-D-galactopyranosyl)phytosphingosine

• Molecular Formula: C44H71NO9
• Molecular Weight: 758 g/mol
• IUPAC Name: N-[(2S,3S,4R)-3,4-dihydroxy-1-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]-8-(4-phenylphenyl)octanamide
• InChI: InChI=1S/C44H71NO9/c1-2-3-4-5-6-7-8-9-10-11-14-20-25-37(47)40(49)36(32-53-44-43(52)42(51)41(50)38(31-46)54-44)45-39(48)26-21-15-12-13-17-22-33-27-29-35(30-28-33)34-23-18-16-19-24-34/h16,18-19,23-24,27-30,36-38,40-44,46-47,49-52H,2-15,17,20-22,25-26,31-32H2,1H3,(H,45,48)/t36-,37+,38+,40-,41-,42-,43+,44-/m0/s1
• InChI Key: WWYKWFIXNRRKKH-UHTOCBDZSA-N
• Isomeric SMILES: CCCCCCCCCCCCCC[C@H]([C@H]([C@H](CO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)NC(=O)CCCCCCCC2=CC=C(C=C2)C3=CC=CC=C3)O)O
• Canonical SMILES: CCCCCCCCCCCCCCC(C(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCC2=CC=C(C=C2)C3=CC=CC=C3)O)O

Description

N-[8-([1,1'-biphenyl]-4-yl)octanoyl]-1-O-(alpha-D-galactopyranosyl)phytosphingosine is a glycophytoceramide having an alpha-D-galactopyranosyl residue at the O-1 position and an 8-([1,1'-biphenyl]-4-yl)octanoyl group attached to the nitrogen. It derives from an alpha-D-galactose.

Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis Techniques : The compound has been synthesized using phytosphingosine prepared from yeast, with subsequent glycosidation and N-acylation processes. This synthesis approach offers a framework for producing similar sphingolipids (Pascher, 1974).
• Characterization and Properties : Methods like melting points, optical rotation, and chromatographic behavior help in confirming the structures of synthesized sphingolipids, ensuring their suitability for further study and application (Pascher, 1974).

Biological and Immunological Activities

• Immunostimulatory Activity : Certain synthetic analogs of this compound, such as α-galactosyl cerebroside, have shown immunostimulatory activity, indicating potential applications in immunotherapy and vaccine adjuvant research (Figueroa‐Pérez & Schmidt, 2000).
• Inhibition of Inflammatory Signaling : Phytosphingosine derivatives, including ones structurally related to N-[8-([1,1'-biphenyl]-4-yl)octanoyl]-1-O-(alpha-D-galactopyranosyl)phytosphingosine, have shown efficacy in suppressing inflammatory responses in keratinocytes and animal models, implicating their use in treating inflammatory skin diseases (Kim et al., 2014).

Potential Therapeutic Applications

• Cytotoxic Activity in Cancer Cells : Analogues of phytosphingosine, similar in structure to the compound , have been shown to exhibit cytotoxic activity in cancer cell lines. This suggests potential utility in the development of new cancer therapies (Rives et al., 2011).
• Modulation of Immune Responses : The synthesis and application of similar glycolipids have been explored for modulating immune responses, particularly in the context of invariant natural killer T (NKT) cells, which are crucial in various immune processes (Trappeniers et al., 2008).

Chemical Modifications and Derivatives

• Synthesis of Derivatives : Research has focused on synthesizing derivatives and analogs of phytosphingosine, indicating a broad interest in modifying the compound for various biological applications. This includes efforts to reduce toxicity while maintaining or enhancing biological activity (Song et al., 2005).